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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963 Get Quote

For researchers, scientists, and professionals in drug development, the quality and consistency

of chemical reagents are paramount. Calcium nitrate tetrahydrate, a key source of calcium

ions, is utilized in numerous applications, from cell culture media to the synthesis of

biomaterials. The seemingly minute differences between products from various suppliers—in

terms of purity, solubility, and contaminant profiles—can have a significant impact on

experimental outcomes. This guide provides an objective comparison of ACS Reagent Grade

calcium nitrate tetrahydrate from prominent suppliers, supported by standardized

experimental protocols to empower researchers to conduct their own evaluations.

Comparative Analysis of Supplier Specifications
The American Chemical Society (ACS) sets the benchmark for reagent-grade chemicals,

providing detailed specifications for assay purity and maximum allowable limits for various

impurities. Below is a comparison of the ACS specifications with the product specifications

published by three major suppliers for their ACS Reagent Grade calcium nitrate tetrahydrate.

This data provides a baseline for what a researcher should expect from a high-quality reagent.
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Parameter
ACS Reagent
Specification

Supplier A
(Thermo
Fisher
Scientific)

Supplier B
(Sigma-
Aldrich/Merck)

Supplier C
(Spectrum
Chemical)

Assay (as

Ca(NO₃)₂·4H₂O)
99.0–103.0% 99.0 to 103.0%

99.0-102.0%

(complexometric)
99.0 - 102.0%

pH of a 5%

Solution at 25°C
5.0–7.0 5.0 to 7.0 5.0-7.0 5.0 - 7.0

Insoluble Matter ≤0.005% =<0.005 % ≤0.005% ≤0.005%

Chloride (Cl) ≤0.001% Not Specified ≤0.005% ≤0.001%

Nitrite (NO₂)
≤0.001% (to

pass test)
Not Specified ≤0.001% ≤0.001%

Sulfate (SO₄) ≤0.002% Not Specified ≤0.002% ≤0.002%

Barium (Ba) ≤0.005%
=<50 ppm

(0.005%)
≤0.005% ≤0.005%

Heavy Metals (as

Pb)
≤5 ppm

≤5ppm (ICP-

OES)
≤0.0005% ≤5 ppm

Iron (Fe) ≤5 ppm Not Specified ≤0.0005% ≤5 ppm

Magnesium (Mg) ≤0.05% Not Specified ≤0.01% ≤0.05%

Potassium (K) ≤0.005% 0.005% ≤0.005% ≤0.005%

Sodium (Na) ≤0.01% Not Specified ≤0.01% ≤0.01%

Strontium (Sr) ≤0.05% Not Specified ≤0.01% ≤0.05%

Note: Data is compiled from publicly available product specification sheets from supplier

websites. "Not Specified" indicates that the information was not readily available on the primary

specification sheet. Researchers should always refer to the certificate of analysis (CofA) for lot-

specific values.

The Critical Role of Calcium in Cellular Signaling
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The purity of a calcium source is especially critical in biological research due to calcium's role

as a ubiquitous second messenger.[1] Even trace amounts of heavy metal contaminants can

interfere with enzymatic activity or generate oxidative stress, confounding experimental results.

The Inositol 1,4,5-trisphosphate (IP3) and Diacylglycerol (DAG) pathway is a primary

mechanism by which extracellular signals are transduced to elicit a cellular response via the

controlled release of intracellular calcium.
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Receive Reagent
(New Lot/Supplier)

Review Certificate
of Analysis (CofA)

Perform Analytical
Chemistry Tests

Assay (Titration) pH (5% Solution) Impurity Analysis
(ICP-MS, Turbidity)

Compare Results to
Specifications (ACS/CofA)

Conduct Functional Assay
(e.g., Cell Culture)

  Pass  

Reject Lot/
Contact Supplier

Fail 

Qualify for Use

  No Adverse Effects   Adverse Effects
(e.g., Toxicity, Precipitation) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b083963?utm_src=pdf-custom-synthesis
https://journals.physiology.org/doi/full/10.1152/physrev.00006.2016
https://www.benchchem.com/product/b083963#evaluating-the-efficacy-of-calcium-nitrate-tetrahydrate-from-different-suppliers
https://www.benchchem.com/product/b083963#evaluating-the-efficacy-of-calcium-nitrate-tetrahydrate-from-different-suppliers
https://www.benchchem.com/product/b083963#evaluating-the-efficacy-of-calcium-nitrate-tetrahydrate-from-different-suppliers
https://www.benchchem.com/product/b083963#evaluating-the-efficacy-of-calcium-nitrate-tetrahydrate-from-different-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

